Cas no 2228948-91-0 (4-amino-1-(2,2-dimethyl-1,1-dioxo-1lambda6-thiolan-3-yl)cyclohexane-1-carboxylic acid)

• Product Name: 4-amino-1-(2,2-dimethyl-1,1-dioxo-1lambda6-thiolan-3-yl)cyclohexane-1-carboxylic acid
• CAS No: 2228948-91-0
• MF: C₁₃H₂₃NO₄S
• MW: 289.391022920609
• CID: 5838224
• PubChem ID: 165675144
• Update Time: 2025-06-03

4-amino-1-(2,2-dimethyl-1,1-dioxo-1lambda6-thiolan-3-yl)cyclohexane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4-amino-1-(2,2-dimethyl-1,1-dioxo-1lambda6-thiolan-3-yl)cyclohexane-1-carboxylic acid
• 2228948-91-0
• EN300-2006078

• Inchi： 1S/C13H23NO4S/c1-12(2)10(5-8-19(12,17)18)13(11(15)16)6-3-9(14)4-7-13/h9-10H,3-8,14H2,1-2H3,(H,15,16)
• InChI Key： GAISIWSZOJTNJQ-UHFFFAOYSA-N
• SMILES： S1(CCC(C1(C)C)C1(C(=O)O)CCC(CC1)N)(=O)=O

Computed Properties

• Exact Mass: 289.13477939g/mol
• Monoisotopic Mass: 289.13477939g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 469
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -2
• Topological Polar Surface Area: 106Ų

Additional information on 4-amino-1-(2,2-dimethyl-1,1-dioxo-1lambda6-thiolan-3-yl)cyclohexane-1-carboxylic acid

Introduction to 4-amino-1-(2,2-dimethyl-1,1-dioxo-1lambda6-thiolan-3-yl)cyclohexane-1-carboxylic acid (CAS No. 2228948-91-0)

4-amino-1-(2,2-dimethyl-1,1-dioxo-1lambda6-thiolan-3-yl)cyclohexane-1-carboxylic acid, identified by its CAS number 2228948-91-0, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound belongs to a class of molecules characterized by its intricate structural framework, which includes a cyclohexane core functionalized with an amino group and a complex thiolan moiety. The presence of multiple heterocyclic and functional groups makes this compound a promising candidate for various biochemical applications, particularly in the development of novel therapeutic agents.

The structural complexity of 4-amino-1-(2,2-dimethyl-1,1-dioxo-1lambda6-thiolan-3-yl)cyclohexane-1-carboxylic acid arises from its unique combination of a cyclohexane ring substituted with an amino group and a thiolan ring system. The thiolan ring, a derivative of thiazole, introduces both sulfur and oxygen atoms into the molecular structure, enhancing its potential reactivity and biological activity. This dual heteroatom system is particularly interesting from a chemical biology perspective, as it can participate in various hydrogen bonding interactions and metal coordination events, which are crucial for enzyme inhibition and receptor binding.

In recent years, there has been growing interest in the development of molecules that incorporate thiolan derivatives due to their reported bioactivity in several pharmacological contexts. The thiolan moiety has been shown to exhibit properties that make it suitable for drug design, including the ability to form stable complexes with biological targets. For instance, studies have demonstrated that thiolan-based compounds can interact with enzymes and receptors in ways that modulate their activity. This has led to investigations into their potential as scaffolds for the development of new drugs targeting various diseases.

The amino group present in 4-amino-1-(2,2-dimethyl-1,1-dioxo-1lambda6-thiolan-3-yl)cyclohexane-1-carboxylic acid further enhances its versatility as a pharmacological entity. Amino groups are well-known for their ability to participate in hydrogen bonding, both as donors and acceptors, which is critical for the binding affinity of drug candidates. Additionally, the amino group can be further functionalized through various chemical reactions, such as acylation or alkylation, allowing for the creation of derivatives with tailored biological properties.

The carboxylic acid functionality at the end of the molecule provides another point of reactivity that can be exploited in drug design. Carboxylic acids are versatile pharmacophores that can engage in multiple interactions with biological targets, including ionic interactions and hydrogen bonding. This makes them valuable components in the design of molecules intended to interact with proteins or nucleic acids. Furthermore, carboxylic acids can be used to link different pharmacophoric units together, creating more complex molecules with enhanced therapeutic potential.

Recent advancements in computational chemistry have enabled more sophisticated approaches to understanding the behavior of complex molecules like 4-amino-1-(2,2-dimethyl-1,1-dioxo-1lambda6-thiolan-3-yl)cyclohexane-1-carboxylic acid. Molecular modeling techniques have been employed to predict how this compound might interact with biological targets at the atomic level. These studies have provided insights into the binding modes of potential drug candidates and have helped guide the optimization process toward higher efficacy and selectivity.

The synthesis of 4-amino-1-(2,2-dimethyl-1,1-dioxo-1lambda6-thiolan-3-yl)cyclohexane-1-carboxylic acid presents unique challenges due to its complex structure. However, recent developments in synthetic methodology have made it more feasible to access such intricate molecules. Techniques such as transition metal-catalyzed reactions and enantioselective synthesis have been particularly useful in constructing the desired framework efficiently. These advances have not only facilitated the production of this compound but also opened up new avenues for exploring related structures.

In the context of medicinal chemistry, 4-amino-1-(2,2-dimethyl-1,1-dioxo-1lambda6-thiolan-3-yl)cyclohexane-1-carboxylic acid represents an interesting example of how structural complexity can be leveraged to develop novel therapeutic agents. The combination of functional groups such as amino groups and carboxylic acids with heterocyclic systems like thiolan offers a rich chemical space for drug discovery. As research continues to uncover new biological targets and mechanisms of disease pathogenesis, compounds like this one may play a crucial role in addressing unmet medical needs.

The potential applications of 4-amino-1-(2,2-dimethyl-1,1-dioxo-1lambda6-thiolan-3-ytl)cyclohexane - ¹ - carboxylic acid extend beyond traditional pharmaceuticals into areas such as agrochemicals and material science. The unique structural features of this compound make it suitable for use as an intermediate in synthesizing other biologically active molecules or as a component in materials designed for specific functionalities. For instance，its ability to form stable complexes with metals could make it useful in developing catalysts or metal-binding agents.

As our understanding of biological systems continues to evolve，the demand for sophisticated molecular tools increases correspondingly。Compounds like 4-amino - ¹ - (²，² - dimethyl - ¹，¹ - dioxo - ¹λ⁶ - thiolan - ³ - yl) cyclohexane - ¹ - carboxylic acid (CAS No。2228948 - 91 - 0) are likely to become increasingly important in research efforts aimed at discovering new treatments for human diseases。Their complex structures provide opportunities for designing molecules with high specificity and potency，which are essential characteristics for effective therapeutics。